Cas no 34150-35-1 (Isobutoxypropanol)

Isobutoxypropanol structure
Isobutoxypropanol structure
Product Name:Isobutoxypropanol
CAS No:34150-35-1
MF:C7H16O2
MW:132.200742721558
CID:308523
PubChem ID:118605
Update Time:2025-04-19

Isobutoxypropanol Chemical and Physical Properties

Names and Identifiers

    • Isobutoxypropanol
    • 1-(2-methylpropoxy)propan-1-ol
    • 3-(2-methylpropoxy)propan-1-ol
    • DTXSID10955698
    • A1-32792
    • 89855-49-2
    • AKOS005292564
    • F2148-2039
    • CS-0264507
    • 34150-35-1
    • EINECS 251-853-2
    • SCHEMBL296903
    • 63716-39-2
    • EN300-92923
    • Z1080358758
    • Inchi: 1S/C7H16O2/c1-7(2)6-9-5-3-4-8/h7-8H,3-6H2,1-2H3
    • InChI Key: BUIXEGYUDCDLCD-UHFFFAOYSA-N
    • SMILES: O(CCCO)CC(C)C

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 52.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.889
  • Boiling Point: 161.408°C at 760 mmHg
  • Flash Point: 51.003°C
  • Refractive Index: 1.421
  • PSA: 29.46

Isobutoxypropanol Security Information

  • Hazardous Material transportation number:3271
  • HazardClass:3.2
  • PackingGroup:III
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